Cas no 820991-16-0 (Cyclohexanecarboxylic acid, 2-(3-methylbenzoyl)-, (1R,2R)-)
820991-16-0 structure
Product Name:Cyclohexanecarboxylic acid, 2-(3-methylbenzoyl)-, (1R,2R)-
CAS No:820991-16-0
MF:C15H18O3
MW:246.301624774933
CID:698338
Update Time:2024-02-04
Cyclohexanecarboxylic acid, 2-(3-methylbenzoyl)-, (1R,2R)- Chemical and Physical Properties
Names and Identifiers
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- Cyclohexanecarboxylic acid, 2-(3-methylbenzoyl)-, (1R,2R)-
-
- Inchi: 1S/C15H18O3/c1-10-5-4-6-11(9-10)14(16)12-7-2-3-8-13(12)15(17)18/h4-6,9,12-13H,2-3,7-8H2,1H3,(H,17,18)/t12-,13-/m1/s1
- InChI Key: QSSIEUMRWFFUAB-CHWSQXEVSA-N
- SMILES: [C@@H]1(C(O)=O)CCCC[C@H]1C(=O)C1=CC=CC(C)=C1
Experimental Properties
- Density: 1.161±0.06 g/cm3(Predicted)
- Boiling Point: 425.5±38.0 °C(Predicted)
- pka: 4.33±0.28(Predicted)
Cyclohexanecarboxylic acid, 2-(3-methylbenzoyl)-, (1R,2R)- Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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